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Compound of Interest

Compound Name: 5-Methoxyquinolin-4-ol

Cat. No.: B1323183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on the specific physicochemical properties,

detailed synthesis protocols, and biological activities of 5-Methoxyquinolin-4-ol is limited. This

guide provides foundational information based on available data for the compound and general

knowledge of related quinolin-4-one structures. Further experimental investigation is necessary

to fully characterize this compound.

Core Compound Information
5-Methoxyquinolin-4-ol is a heterocyclic organic compound belonging to the quinolin-4-one

family. The presence of a methoxy group and a hydroxyl group suggests potential for hydrogen

bonding and specific interactions in biological systems. Quinolin-4-one derivatives are known to

exhibit a wide range of biological activities, making them of interest in medicinal chemistry and

drug discovery.

Table 1: General Properties of 5-Methoxyquinolin-4-ol
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Property Value Source

CAS Number 1466525-83-6 [1][2]

Molecular Formula C10H9NO2 [2]

Molecular Weight 175.18 g/mol [2]

Purity
95%-98% (as commercially

available)
[1]

Storage
Sealed in a dry environment at

2-8°C
[2]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 5-Methoxyquinolin-4-ol,
such as solubility, melting point, pKa, and logP, are not readily available in the public domain.

For drug development purposes, these parameters are crucial as they influence a compound's

absorption, distribution, metabolism, and excretion (ADME) profile. In the absence of specific

data, preliminary estimates may be derived using computational prediction tools (e.g.,

ACD/Labs, ChemDraw). However, experimental validation is essential.

Synthesis and Experimental Protocols
A specific, validated experimental protocol for the synthesis of 5-Methoxyquinolin-4-ol is not

available in the searched literature. However, the synthesis of substituted quinolin-4-ones is

well-established, with the Conrad-Limpach-Knorr synthesis being a common method.[3] This

reaction typically involves the condensation of an appropriately substituted aniline with a β-

ketoester, followed by thermal cyclization.[3]

For the synthesis of 5-Methoxyquinolin-4-ol, a plausible approach would involve the reaction

of 3-methoxyaniline with an appropriate β-ketoester, such as ethyl malonate, followed by

intramolecular cyclization. The general workflow for such a synthesis is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://nova-chemistry.lookchem.com/products/CasNo-1466525-83-6-5-Methoxyquinolin-4-ol-18026886.html
https://www.bldpharm.com/products/1466525-83-6.html
https://www.bldpharm.com/products/1466525-83-6.html
https://www.bldpharm.com/products/1466525-83-6.html
https://nova-chemistry.lookchem.com/products/CasNo-1466525-83-6-5-Methoxyquinolin-4-ol-18026886.html
https://www.bldpharm.com/products/1466525-83-6.html
https://www.benchchem.com/product/b1323183?utm_src=pdf-body
https://www.benchchem.com/product/b1323183?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_5_8_Dimethoxy_2_methylquinolin_4_ol_in_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_5_8_Dimethoxy_2_methylquinolin_4_ol_in_Organic_Synthesis.pdf
https://www.benchchem.com/product/b1323183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of 5-Methoxyquinolin-4-ol.

Biological Activity and Signaling Pathways
There is no specific information in the reviewed literature regarding the biological activity or the

signaling pathways modulated by 5-Methoxyquinolin-4-ol. However, the broader class of

quinoline and quinolin-4-one derivatives is known to possess a wide spectrum of biological

activities, including antimicrobial, anticancer, and anti-inflammatory properties.[4]

For instance, other methoxy-substituted compounds have been shown to interact with key

cellular signaling pathways. Some methoxyisoflavones induce apoptosis in cancer cells by

inhibiting the ERK and Akt signaling pathways.[5] Similarly, methoxy derivatives of resveratrol

have demonstrated anti-inflammatory effects by suppressing the MAPK and NF-κB signaling

pathways.[6]
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Given these precedents, it is plausible that 5-Methoxyquinolin-4-ol could exhibit biological

activity through modulation of similar pathways. However, this remains speculative without

direct experimental evidence.

Hypothesized Signaling Pathway Modulation
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Caption: Hypothesized signaling pathways potentially modulated by 5-Methoxyquinolin-4-ol.

Future Directions
To fully elucidate the potential of 5-Methoxyquinolin-4-ol for drug development, the following

experimental investigations are imperative:

Physicochemical Characterization: Experimental determination of solubility in various

solvents, melting point, pKa, and logP.

Synthesis and Optimization: Development and validation of a robust and scalable synthesis

protocol.

Biological Screening: Comprehensive screening for various biological activities, such as

anticancer, antimicrobial, and anti-inflammatory effects.

Mechanism of Action Studies: If biological activity is confirmed, detailed studies to identify

the specific molecular targets and signaling pathways involved.
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This technical guide serves as a foundational resource for researchers interested in 5-
Methoxyquinolin-4-ol. The lack of specific data highlights a clear opportunity for novel

research to characterize this compound and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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